Mitorubrinic acid, (S)-
Mitorubrinic acid, (S)-
Brand Name:
Vulcanchem
CAS No.:
58958-07-9
VCID:
VC0191890
InChI:
InChI=1S/C21H16O9/c1-10-5-12(22)8-15(23)18(10)20(28)30-21(2)16(24)7-11-6-13(3-4-17(25)26)29-9-14(11)19(21)27/h3-9,22-23H,1-2H3,(H,25,26)/b4-3+/t21-/m0/s1
SMILES:
CC1=CC(=CC(=C1C(=O)OC2(C(=O)C=C3C=C(OC=C3C2=O)C=CC(=O)O)C)O)O
Molecular Formula:
C21H16O9
Molecular Weight:
412.3 g/mol
Mitorubrinic acid, (S)-
CAS No.: 58958-07-9
Natural Products
VCID: VC0191890
Molecular Formula: C21H16O9
Molecular Weight: 412.3 g/mol
| CAS No. | 58958-07-9 |
|---|---|
| Product Name | Mitorubrinic acid, (S)- |
| Molecular Formula | C21H16O9 |
| Molecular Weight | 412.3 g/mol |
| IUPAC Name | (E)-3-[(7S)-7-(2,4-dihydroxy-6-methylbenzoyl)oxy-7-methyl-6,8-dioxoisochromen-3-yl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C21H16O9/c1-10-5-12(22)8-15(23)18(10)20(28)30-21(2)16(24)7-11-6-13(3-4-17(25)26)29-9-14(11)19(21)27/h3-9,22-23H,1-2H3,(H,25,26)/b4-3+/t21-/m0/s1 |
| Standard InChIKey | ZJIWQCFXEQSFGR-SHTLVRLNSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1C(=O)O[C@]2(C(=O)C=C3C=C(OC=C3C2=O)/C=C/C(=O)O)C)O)O |
| SMILES | CC1=CC(=CC(=C1C(=O)OC2(C(=O)C=C3C=C(OC=C3C2=O)C=CC(=O)O)C)O)O |
| Canonical SMILES | CC1=CC(=CC(=C1C(=O)OC2(C(=O)C=C3C=C(OC=C3C2=O)C=CC(=O)O)C)O)O |
| Synonyms | mitorubrinic acid |
| Reference | Lesova K, Sturdikova M, Rosenberg M, J. Basic Microbiol. 2000, Vol40, Pt5/6, p369-376 |
| PubChem Compound | 24721422 |
| Last Modified | Nov 11 2021 |
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